Cas no 2411241-11-5 (N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide)

• Product Name: N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide
• CAS No: 2411241-11-5
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 5683435
• PubChem ID: 146101880
• Update Time: 2025-07-10

N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26578533
• N-[2,2,2-Trifluoro-1-(1-methylimidazol-2-yl)ethyl]but-2-ynamide
• N-[2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethyl]but-2-ynamide
• 2411241-11-5
• Z3586451493
• N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide

• Inchi： 1S/C10H10F3N3O/c1-3-4-7(17)15-8(10(11,12)13)9-14-5-6-16(9)2/h5-6,8H,1-2H3,(H,15,17)
• InChI Key： UTQNDDAHXSKUNE-UHFFFAOYSA-N
• SMILES： FC(C(C1=NC=CN1C)NC(C#CC)=O)(F)F

Computed Properties

• Exact Mass: 245.07759644g/mol
• Monoisotopic Mass: 245.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.9Ų

Additional information on N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide

Comprehensive Overview of N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide (CAS No. 2411241-11-5)

The compound N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide (CAS No. 2411241-11-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a trifluoroethyl group with a 1-methyl-1H-imidazole ring and a but-2-ynamide moiety, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

One of the key reasons for the growing interest in N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide is its role in medicinal chemistry. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, which are critical factors in drug development. Additionally, the imidazole ring is a common pharmacophore found in many FDA-approved drugs, such as antifungal and anticancer agents. This compound’s structural complexity allows for modifications that can lead to the discovery of new enzyme inhibitors or receptor modulators, addressing current challenges in treating diseases like diabetes and autoimmune disorders.

In the context of agrochemical innovation, CAS No. 2411241-11-5 has shown promise as a building block for developing next-generation pesticides and herbicides. The ynamide functional group contributes to its reactivity, enabling the synthesis of compounds with potent activity against pests while maintaining environmental safety. With increasing global emphasis on sustainable agriculture, researchers are exploring how derivatives of this compound can reduce reliance on traditional, ecologically harmful chemicals.

The synthesis and characterization of N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are essential for its application in high-value industries. Furthermore, computational modeling studies have predicted its interactions with biological targets, highlighting its potential as a lead compound in drug design pipelines.

From a commercial perspective, the demand for CAS No. 2411241-11-5 is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and pharmaceutical intermediates are actively stocking this compound to meet the needs of academic and industrial researchers. Its compatibility with high-throughput screening platforms further enhances its appeal in early-stage drug discovery programs.

Environmental and regulatory considerations also play a role in the adoption of N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide. Unlike many traditional synthetic intermediates, this compound is designed to minimize toxic byproducts, aligning with green chemistry principles. Regulatory agencies are increasingly favoring compounds with lower ecological footprints, making this molecule a candidate for future sustainable chemical processes.

In summary, N-2,2,2-trifluoro-1-(1-methyl-1H-imidazol-2-yl)ethylbut-2-ynamide (CAS No. 2411241-11-5) represents a cutting-edge tool in modern chemistry. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its importance in addressing some of the most pressing challenges in these fields. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow exponentially.